Cas no 1310383-72-2 ((αS)-(1R,2R,3S,5R)-Pinanediol-1-amino-3-methylbutane-1-boronate Trifluoroacetic Acid Salt)

The (αS)-(1R,2R,3S,5R)-Pinanediol-1-amino-3-methylbutane-1-boronate Trifluoroacetic Acid Salt is a chiral boron-containing compound with a rigid pinanediol framework, enhancing its stereochemical stability. The trifluoroacetic acid salt form improves solubility in polar solvents, facilitating handling in synthetic applications. Its structural features, including the amino and boronate functionalities, make it valuable as an intermediate in asymmetric synthesis, particularly for the preparation of enantiomerically pure compounds. The well-defined stereocenters ensure high diastereoselectivity in reactions, while the boronate group enables versatile transformations, such as Suzuki-Miyaura cross-couplings. This compound is particularly useful in pharmaceutical and agrochemical research where precise stereocontrol is critical.
(αS)-(1R,2R,3S,5R)-Pinanediol-1-amino-3-methylbutane-1-boronate Trifluoroacetic Acid Salt structure
1310383-72-2 structure
Product Name:(αS)-(1R,2R,3S,5R)-Pinanediol-1-amino-3-methylbutane-1-boronate Trifluoroacetic Acid Salt
CAS No:1310383-72-2
MF:C17H31BF3NO5
MW:397.237956285477
CID:4556873
PubChem ID:92135037
Update Time:2025-06-09

(αS)-(1R,2R,3S,5R)-Pinanediol-1-amino-3-methylbutane-1-boronate Trifluoroacetic Acid Salt Chemical and Physical Properties

Names and Identifiers

    • (R)-3-Methyl-1-((3aS,4S,6S,7aR)-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborol-2-yl)butan-1-amine 2,2,2-trifluoroacetate hydrate
    • (R)-3-Methyl-1-((3aS,4S,6S,7aR)-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborol-2-yl)butan-1-amine 2,2,2-trifluoroacetate hy
    • O10177
    • 1310383-72-2
    • (alphaS)-(1R,2R,3S,5R)-Pinanediol-1-amino-3-methylbutane-1-boronate Trifluoroacetic Acid Salt
    • (R)-3-Methyl-1-((3aS,4S,6S,7aR)-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborol-2-yl)butan-1-amine2,2,2-trifluoroacetatehydrate
    • (1R)-3-Methyl-1-[(1S,2S,6R,8S)-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02,6]decan-4-yl]butan-1-amine;2,2,2-trifluoroacetic acid;hydrate
    • (alphaS)-(1R,2R,3S,5R)-Pinanediol-1-amino-3-methylbutane-1-boronateTrifluoroaceticAcidSalt
    • (R)-BOROLEU-(+)-PINANEDIOL TFA HYDRATE
    • (S)-3-Methyl-1-((3aR,4R,6R,7aS)-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborol-2-yl)butan-1-amine 2,2,2-Trifluoroacetate
    • (αS)-(1R,2R,3S,5R)-Pinanediol-1-amino-3-methylbutane-1-boronate Trifluoroacetic Acid Salt
    • Inchi: 1S/C15H28BNO2.C2HF3O2.H2O/c1-9(2)6-13(17)16-18-12-8-10-7-11(14(10,3)4)15(12,5)19-16;3-2(4,5)1(6)7;/h9-13H,6-8,17H2,1-5H3;(H,6,7);1H2/t10-,11-,12+,13-,15-;;/m0../s1
    • InChI Key: LSVZPWIRQMJDIN-WDJLAJPPSA-N
    • SMILES: FC(C(=O)O)(F)F.O1B([C@H](CC(C)C)N)O[C@@H]2C[C@@H]3C[C@H]([C@]12C)C3(C)C.O

Computed Properties

  • Exact Mass: 397.2247377 g/mol
  • Monoisotopic Mass: 397.2247377 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 457
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 82.8
  • Molecular Weight: 397.2

(αS)-(1R,2R,3S,5R)-Pinanediol-1-amino-3-methylbutane-1-boronate Trifluoroacetic Acid Salt Pricemore >>

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